molecular formula C16H12O2 B146848 trans-1,2-Dibenzoylethylene CAS No. 959-28-4

trans-1,2-Dibenzoylethylene

Cat. No. B146848
CAS RN: 959-28-4
M. Wt: 236.26 g/mol
InChI Key: WYCXGQSQHAXLPK-VAWYXSNFSA-N
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Description

Trans-1,2-Dibenzoylethylene, also known as trans-1,4-Diphenyl-2-butene-1,4-dione, is a chemical compound with the molecular formula C16H12O2 . It has a molar mass of 236.27 .


Synthesis Analysis

Trans-1,2-Dibenzoylethylene can be synthesized through the copolymerization of styrene or n-butyl vinyl ether in the presence of a radical initiator . Another method involves the reduction of 1,3-dibenzoylpropane in a solution of sodium hydroxide in methanol .


Molecular Structure Analysis

The molecular structure of trans-1,2-Dibenzoylethylene consists of a double bond stereo . The average mass of the molecule is 236.265 Da and the monoisotopic mass is 236.083725 Da .


Chemical Reactions Analysis

Trans-1,2-Dibenzoylethylene can undergo isomerization . In one study, it was reduced with aluminum isopropoxide to produce a substance with a melting point of 188-489°C .


Physical And Chemical Properties Analysis

Trans-1,2-Dibenzoylethylene is a solid at room temperature . It has a density of 1.1±0.1 g/cm³, a boiling point of 368.5±38.0°C at 760 mmHg, and a flash point of 138.2±23.8°C . The vapor pressure is 0.0±0.8 mmHg at 25°C .

Scientific Research Applications

Comprehensive Analysis of Trans-1,2-Dibenzoylethylene Applications

Materials Science: Trans-1,2-Dibenzoylethylene has been studied for its potential applications in materials science. It plays a crucial role in the development of new synthetic methodologies and the design of functional materials .

Organic Chemistry: In organic chemistry, this compound is commonly used in the preparation of various aromatic compounds. It serves as a foundational material for synthesizing complex molecules .

Pharmaceuticals: As a starting material, trans-1,2-Dibenzoylethylene is integral to pharmaceutical synthesis. It aids in creating a range of therapeutic compounds .

Agrochemicals: The compound’s properties also make it suitable for agrochemical production, contributing to the development of pesticides and fertilizers .

Thermodynamic Properties: Its thermodynamic properties are critically evaluated, making it significant in studies involving heat and energy transformations within chemical processes .

Differential Scanning Calorimetry (DSC): DSC studies utilize trans-1,2-Dibenzoylethylene to develop binary phase diagrams and understand the melting and fusion behaviors of substances .

Safety and Hazards

Trans-1,2-Dibenzoylethylene may be harmful if inhaled, absorbed through the skin, or swallowed . It may cause irritation to the eyes, skin, and respiratory tract . It is recommended to wear suitable protective clothing and avoid contact with skin and eyes .

properties

IUPAC Name

(E)-1,4-diphenylbut-2-ene-1,4-dione
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
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InChI

InChI=1S/C16H12O2/c17-15(13-7-3-1-4-8-13)11-12-16(18)14-9-5-2-6-10-14/h1-12H/b12-11+
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WYCXGQSQHAXLPK-VAWYXSNFSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)C(=O)C=CC(=O)C2=CC=CC=C2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1=CC=C(C=C1)C(=O)/C=C/C(=O)C2=CC=CC=C2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
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Molecular Formula

C16H12O2
Source PubChem
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DSSTOX Substance ID

DTXSID0063284, DTXSID70883625
Record name 2-Butene-1,4-dione, 1,4-diphenyl-
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Record name 2-Butene-1,4-dione, 1,4-diphenyl-, (2E)-
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Molecular Weight

236.26 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
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Product Name

trans-1,2-Dibenzoylethylene

CAS RN

959-28-4, 4070-75-1
Record name trans-1,2-Dibenzoylethylene
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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